Cas no 625386-11-0 (1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-)
625386-11-0 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
CAS No:625386-11-0
MF:C12H11N3O5
MW:277.232842683792
CID:441166
PubChem ID:12073848
Update Time:2025-04-19
1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
- 2-[(4-methoxyphenyl)methyl]-5-nitropyrazole-3-carboxylic acid
- 625386-11-0
- DTXSID90477040
- WCJKCPSVMQAHRO-UHFFFAOYSA-N
- SCHEMBL6169282
- N-4-methoxybenzyl-3-nitro-pyrazole-5 carboxylic acid
- 1-(4-Methoxybenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)7-14-10(12(16)17)6-11(13-14)15(18)19/h2-6H,7H2,1H3,(H,16,17)
- InChI Key: WCJKCPSVMQAHRO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 277.06993
- Monoisotopic Mass: 277.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 107.49
1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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